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Spirit Blue agar preparation method

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

Summary of Available Formulations

The table below consolidates the basic formulation data for Spirit Blue Agar found in the search results.

Concentration per

Component . Notes
Liter
Pancreatic digest of 10.0g Also referred to as tryptone or peptone.
casein [1]
Yeast extract [1] 509
Agar [1] 20.0¢ Concentration may vary slightly by manufacturer.
Spirit blue dye [1] 0.15¢ The key diagnostic component.
Lipase Reagent / Lipids  Information Missing Essential for making the medium differential; must be

added separately [1].

Proposed Framework for a Detailed Protocol

Since a full protocol is not available in the search results, the following workflow outlines the general steps

for preparing a selective and differential agar medium like Spirit Blue Agar. You would need to fill in the

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s566481?utm_src=pdf-body
https://www.smolecule.com/products/s566481?utm_src=pdf-interest
https://www.fishersci.com/shop/products/bd-difco-dehydrated-culture-media-spirit-blue-agar-2/DF0950171
https://www.fishersci.com/shop/products/bd-difco-dehydrated-culture-media-spirit-blue-agar-2/DF0950171
https://www.fishersci.com/shop/products/bd-difco-dehydrated-culture-media-spirit-blue-agar-2/DF0950171
https://www.fishersci.com/shop/products/bd-difco-dehydrated-culture-media-spirit-blue-agar-2/DF0950171
https://www.fishersci.com/shop/products/bd-difco-dehydrated-culture-media-spirit-blue-agar-2/DF0950171
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

specifics (e.g., the exact composition and preparation of the lipid supplement) from a manufacturer's manual

or a validated laboratory methods book.

(Start Protocol Preparatior)

Weigh dry powder components
(Peptone, Yeast Extract, Agar, Dye)

Suspend in distilled water
and heat to dissolve

Autoclave to sterilize
(121°C, 15 minutes)

Cool to 45-50°C

Aseptically add sterile
Lipid Supplement

:

Mix thoroughly
and pour into plates

:

Let plates solidify
and dry before use

Store sealed plates at 2-8°C
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To operationalize this framework, here are the detailed steps and considerations you would need to address.

Preparation of the Base Medium

e Weighing and Suspension: Accurately weigh the required quantity of Spirit Blue Agar dehydrated
powder based on the manufacturer's instructions for the final volume needed. Suspend the powder in
a calibrated flask containing high-purity deionized or distilled water.

e Heating and Dissolving: Heat the suspension with constant stirring, such as on a hot plate magnetic
stirrer, until the medium is completely dissolved. Gentle boiling may be necessary, but care should be
taken to avoid scorching.

¢ Sterilization: Transfer the flask to an autoclave and sterilize at 121°C under 15 psi pressure for 15
minutes [2]. Ensure the flask closure (e.g., a cotton wool plug covered with foil) allows for steam
penetration while preventing contamination.

Pouring Plates and Quality Control

¢ Cooling and Supplementation: After sterilization, allow the medium to cool in a water bath to
approximately 45-50°C (a temperature you can hold comfortably for 5 seconds) [3]. Aseptically add
any required sterile supplements, most critically the lipid emulsion (e.g., lipase reagent). The
search results explicitly state that Spirit Blue Agar is used "with Lipase Reagent" [1], but the
preparation details for this reagent are not provided.

e Mixing and Pouring: Gently swirl the flask to mix the supplement evenly without creating bubbles.
Pour approximately 20-25 mL [3] of the medium into each sterile Petri dish on a level surface.

¢ Solidification and Storage: Let the poured plates solidify completely at room temperature. Once
solid, seal the plates in bags and store them upside down [4] in a refrigerator at 2-8°C [2] [5] to
prevent condensation from accumulating on the lid. Properly prepared plates can typically be stored
for several weeks.

Inoculation and Interpretation

¢ Inoculation: The common method for detecting lipase activity is streaking. A sterile loop is used to
streak the sample or pure culture onto the surface of the agar to obtain isolated colonies [4].

¢ Incubation: Invert the inoculated plates and incubate under conditions suitable for the target
microorganisms (e.g., 35-37°C for 24-48 hours).
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¢ Result Interpretation: Following incubation, lipase-positive organisms are identified by a zone of
hydrolysis around the colonies. This hydrolysis typically manifests as a clear halo or a change in the
color of the dye (e.g., digestion of the Spirit blue dye along with the lipids) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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